Cas no 1153351-53-1 (N-[1-(pyridin-3-yl)ethyl]thian-4-amine)

• Product Name: N-[1-(pyridin-3-yl)ethyl]thian-4-amine
• CAS No: 1153351-53-1
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 5205886
• PubChem ID: 43394933
• Update Time: 2026-03-06

N-[1-(pyridin-3-yl)ethyl]thian-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, α-methyl-N-(tetrahydro-2H-thiopyran-4-yl)-
• n-(1-(Pyridin-3-yl)ethyl)tetrahydro-2h-thiopyran-4-amine
• N-[1-(pyridin-3-yl)ethyl]thian-4-amine

• Inchi： 1S/C12H18N2S/c1-10(11-3-2-6-13-9-11)14-12-4-7-15-8-5-12/h2-3,6,9-10,12,14H,4-5,7-8H2,1H3
• InChI Key： OJSOUSMULIEWKK-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)(C)NC1CCSCC1

Additional information on N-[1-(pyridin-3-yl)ethyl]thian-4-amine

Comprehensive Overview of N-[1-(pyridin-3-yl)ethyl]thian-4-amine (CAS No. 1153351-53-1)

N-[1-(pyridin-3-yl)ethyl]thian-4-amine (CAS No. 1153351-53-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridine ring and a thiane moiety, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, especially in the context of neurodegenerative diseases and oncology.

The compound's CAS number 1153351-53-1 serves as a crucial identifier in chemical databases and regulatory documentation. Its systematic name, N-[1-(pyridin-3-yl)ethyl]thian-4-amine, reflects its structural composition: a pyridine-3-yl group attached to an ethylamine chain, which is further connected to a thiane ring. This specific arrangement contributes to its bioavailability and binding affinity to various biological targets, a topic frequently searched by medicinal chemists and pharmacologists.

Recent studies have explored the synthetic routes for N-[1-(pyridin-3-yl)ethyl]thian-4-amine, with particular focus on optimizing yield and purity. The compound's stability under physiological conditions and its metabolic profile are key considerations for researchers investigating its therapeutic potential. These aspects align with current trends in precision medicine and targeted drug delivery, which dominate contemporary pharmaceutical discussions.

From a commercial perspective, CAS 1153351-53-1 has seen growing demand in the contract research organization (CRO) market. Pharmaceutical companies and academic institutions frequently inquire about its availability for high-throughput screening and structure-activity relationship (SAR) studies. The compound's molecular weight of 222.34 g/mol and its lipophilicity (predicted logP ≈ 2.1) make it particularly interesting for blood-brain barrier penetration studies, a hot topic in CNS drug development.

Analytical characterization of N-[1-(pyridin-3-yl)ethyl]thian-4-amine typically involves HPLC purification and mass spectrometry verification. The compound shows characteristic UV absorption around 260 nm, which facilitates its detection in biological matrices. These analytical parameters are crucial for researchers performing ADME studies (Absorption, Distribution, Metabolism, and Excretion), a common search term among pharmacokinetics professionals.

The patent landscape surrounding CAS 1153351-53-1 reveals its incorporation in several drug candidate formulations, particularly those targeting protein-protein interactions. This aligns with current industry focus on undruggable targets, a trending topic in pharmaceutical innovation. The compound's scaffold versatility allows for various structural modifications, making it attractive for fragment-based drug design approaches.

Environmental and safety assessments of N-[1-(pyridin-3-yl)ethyl]thian-4-amine indicate it requires standard laboratory handling procedures. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling, consistent with general laboratory safety protocols that are increasingly emphasized in research settings.

Future research directions for CAS 1153351-53-1 may explore its potential in proteolysis targeting chimeras (PROTACs), an emerging technology in drug discovery. The compound's hydrogen bond acceptors and rotatable bonds make it suitable for such applications, addressing a growing interest in targeted protein degradation strategies among researchers.

In summary, N-[1-(pyridin-3-yl)ethyl]thian-4-amine (CAS No. 1153351-53-1) represents a versatile chemical entity with significant potential in modern drug discovery. Its unique structural features and growing research applications position it as a compound of continuing interest in pharmaceutical chemistry, particularly in areas addressing current challenges in therapeutic target engagement and drug development efficiency.